Cas no 5424-92-0 ( )

  structure
  structure
Product name: 
CAS No:5424-92-0
MF:C15H14Cl2S2
MW:329.307659626007
CID:940243
PubChem ID:224210

  Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-4-[(4-chlorophenyl)methylsulfanylmethylsulfanylmethyl]benzene
    • 1,1'-[methanediylbis(sulfanediylmethanediyl)]bis(4-chlorobenzene)
    • AC1L5D4P
    • AC1Q3NYC
    • AR-1B4219
    • CTK5A0169
    • Formaldehyd-[bis-(4-chlor-benzyl)-dithioacetal]
    • formaldehyde-[bis-(4-chloro-benzyl)-dithioacetal]
    • KST-1B6437
    • NSC12546
    • DTXSID70279382
    • NSC-12546
    • 5424-92-0
    •  
    • Inchi: InChI=1S/C15H14Cl2S2/c16-14-5-1-12(2-6-14)9-18-11-19-10-13-3-7-15(17)8-4-13/h1-8H,9-11H2
    • InChI Key: ONOXSXZOHHQXFK-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1CSCSCC2=CC=C(C=C2)Cl)Cl

Computed Properties

  • Exact Mass: 327.99100
  • Monoisotopic Mass: 327.9913982g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.6Ų
  • XLogP3: 5.9

Experimental Properties

  • PSA: 50.60000
  • LogP: 6.11750

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